N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine

• IUPAC Name: N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H14N2S/c1-10-8-13-12(15-10)14(2)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key: DSCDELFRZJIGHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)N(C)CC2=CC=CC=C2
• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol

Description

“N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine” is a chemical compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

The synthesis of thiazole derivatives, including “N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine”, often involves the reaction of α-bromoketones with thiourea or urea in absolute ethanol. This is a well-established protocol known as the Hantzsch synthesis.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals in the body, which may reduce oxidative stress and potentially prevent chronic diseases.

Analgesic and Anti-inflammatory Properties

. They can help to relieve pain and reduce inflammation, which can be beneficial in the treatment of conditions like arthritis.

Antimicrobial and Antifungal Applications

. They can inhibit the growth of harmful microorganisms, making them potential candidates for the development of new antimicrobial and antifungal drugs.

Antiviral Properties

. They could be used in the development of drugs to treat viral infections.

Diuretic Activity

. They can increase urine production in the body, which can help to remove excess fluid and salt.

Anticonvulsant Properties

. They can help to prevent or reduce the severity of seizures, which can be beneficial in the treatment of conditions like epilepsy.

Neuroprotective Properties

. They can help to protect nerve cells from damage, which could be beneficial in the treatment of neurological disorders.

Antitumor or Cytotoxic Properties

. They can inhibit the growth of tumor cells, making them potential candidates for the development of new cancer treatments.

Future Directions

The future directions for the study and application of “N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine” and similar compounds could involve further exploration of their biological activities and potential uses in medical treatments, particularly in the development of new antimicrobial and antitumor drugs.

Mechanism of Action

Target of Action

N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine is a thiazole derivative . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and antitumor effects Thiazole derivatives have been reported to target various enzymes and proteins, such as cyclooxygenase (cox) enzymes in the case of anti-inflammatory activity .

Mode of Action

For instance, some thiazole derivatives have been shown to inhibit COX enzymes, which play a key role in the inflammatory response .

Biochemical Pathways

For example, in the case of anti-inflammatory activity, thiazole derivatives can inhibit the COX enzymes, thereby affecting the synthesis of prostaglandins, which are key mediators of inflammation .

Result of Action

For instance, some thiazole derivatives have been shown to exhibit anti-inflammatory activity by inhibiting COX enzymes and reducing the production of prostaglandins .